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Introduction
N,N-Dipropyltryptamine, commonly known as DPT, is a synthetic psychedelic substance

belonging to the tryptamine class.[1] First synthesized in the mid-20th century, DPT is a

structural analog of the endogenous neurotransmitter serotonin and the well-known

psychedelic N,N-Dimethyltryptamine (DMT).[1][2] Unlike DMT, DPT has not been found to

occur naturally.[1] It typically presents as a crystalline hydrochloride salt or an oily, crystalline

freebase.[1] This guide provides a comprehensive technical overview of DPT, detailing its

chemical structure, physicochemical properties, synthesis, pharmacology, and analytical

methodologies, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Physicochemical Properties
The molecular structure of DPT is characterized by a core indole ring, substituted at the third

position with an ethylamine side chain. The terminal amine of this side chain is symmetrically

disubstituted with two propyl groups. This N,N-disubstitution pattern is a defining feature of this

class of tryptamines.
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The formal IUPAC name for DPT is N-[2-(1H-indol-3-yl)ethyl]-N-propylpropan-1-amine.[2] Its

chemical and physical properties are summarized in the table below.

Property Value Source(s)

Molecular Formula C₁₆H₂₄N₂ [1][2]

Molar Mass 244.38 g/mol [1][2][3]

CAS Number 61-52-9 [1][2]

Melting Point
174.5–178 °C (hydrochloride

salt)
[1][3]

Boiling Point ~387.4 °C (estimated) [4]

Appearance

Crystalline solid (hydrochloride

salt) or oily/crystalline liquid

(freebase)

[1][4]

Solubility (HCl salt)

DMF: 11 mg/ml, DMSO: 14

mg/ml, Ethanol: 13 mg/ml,

PBS (pH 7.2): 3 mg/ml

[5]

DPT reacts with Ehrlich's reagent to produce a violet color and with the Marquis reagent to

yield a yellow color, which are presumptive chemical tests for indoles.[4]

Synthesis of N,N-Dipropyltryptamine
The synthesis of DPT is most commonly achieved through the N-alkylation of tryptamine. This

process involves the introduction of two propyl groups onto the nitrogen atom of the primary

amine of the tryptamine side chain. A representative synthetic protocol is detailed below.

Experimental Protocol: N,N-Dialkylation of Tryptamine
This protocol describes the synthesis of DPT from tryptamine and 1-iodopropane. The causality

behind this experimental choice lies in the high reactivity of alkyl iodides as alkylating agents

and the use of a non-nucleophilic base (diisopropylethylamine) to scavenge the HI produced

during the reaction without competing in the alkylation.
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Materials:

Tryptamine (1.6 g, 10 mmol)

Diisopropylethylamine (DIPEA) (1.04 ml, 60 mmol)

1-Iodopropane (1.02 g, 0.6 ml, 60 mmol)

Diethyl ether (60 ml)

Silica gel for chromatography

Procedure:

In a round-bottom flask, dissolve tryptamine (1.6 g, 10 mmol) and diisopropylethylamine

(1.04 ml, 60 mmol) in diethyl ether (60 ml) at 0 °C with stirring.[6]

Add 1-iodopropane (1.02 g, 0.6 ml, 60 mmol) dropwise to the stirred solution over a period of

1 hour.[6]

Allow the reaction mixture to stir for 16 hours at room temperature.[6]

Filter the reaction mixture to remove the precipitated diisopropylethylammonium iodide salts.

[6]

Evaporate the solvent from the filtrate under reduced pressure to yield a crude oil.[6]

The crude product, which may contain N-propyltryptamine and unreacted tryptamine, is

purified by silica gel chromatography to afford pure N,N-dipropyltryptamine.[6]

Self-Validation: The identity and purity of the synthesized DPT should be confirmed through

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear

Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy. The spectral data

should be consistent with literature values for N,N-dipropyltryptamine.[2][6] A yield of

approximately 46% can be expected with this method.[6]
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Caption: Synthetic workflow for N,N-Dipropyltryptamine.

Pharmacology and Mechanism of Action
DPT's pharmacological effects are primarily mediated through its interaction with the

serotonergic system. It acts as a serotonin receptor modulator, with notable activity as a 5-

HT₂A receptor agonist.[1] This interaction is believed to be the primary driver of its psychedelic

effects.

Furthermore, studies have shown that DPT is a moderate affinity partial agonist at the human

5-HT₁A receptor.[7] The interplay between its activity at both 5-HT₂A and 5-HT₁A receptors

likely contributes to its unique psychoactive profile.[8][9][10] In rodent models, the behavioral

effects of DPT are significantly attenuated by 5-HT₂A antagonists, confirming the crucial role of

this receptor.[8][9][10] DPT also inhibits the re-uptake of dopamine, serotonin, and

norepinephrine with IC₅₀ values of 23 µM, 2.9 µM, and 9.1 µM, respectively.[5]

Signaling Pathway
As a 5-HT₂A receptor agonist, DPT initiates a downstream signaling cascade upon binding.

The 5-HT₂A receptor is a Gq/11-coupled G-protein coupled receptor (GPCR). Activation of this

receptor leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol

(DAG). IP₃ stimulates the release of intracellular calcium, while DAG activates protein kinase C

(PKC). This signaling cascade ultimately modulates neuronal excitability and plasticity.
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Caption: DPT's primary signaling pathway via 5-HT2A receptor activation.
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Metabolism
The in-vivo metabolism of DPT has not been as extensively studied as that of its close analog,

DMT. However, based on the metabolic pathways of other N,N-dialkylated tryptamines, several

routes can be predicted.[11][12][13] The primary routes of metabolism for tryptamines are

oxidative deamination by monoamine oxidase (MAO), N-dealkylation, and hydroxylation of the

indole ring.[11][12] For DPT, N-dealkylation would lead to the formation of N-propyltryptamine

(NPT) and subsequently tryptamine. Hydroxylation could occur at various positions on the

indole ring, followed by conjugation for excretion.

Analytical Methods
The identification and quantification of DPT in biological and non-biological samples are crucial

for forensic, clinical, and research purposes. Gas Chromatography-Mass Spectrometry (GC-

MS) is a widely used and reliable method for the analysis of tryptamines.

Experimental Protocol: GC-MS Analysis of DPT
This protocol provides a general framework for the analysis of DPT. The choice of a non-polar

capillary column is based on the volatility and polarity of DPT. Electron ionization is used for its

ability to produce reproducible fragmentation patterns for library matching.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

Procedure:

Sample Preparation: Dissolve a known amount of the sample in a suitable solvent (e.g.,

methanol, ethyl acetate). For biological matrices, a liquid-liquid or solid-phase extraction is

necessary to isolate the analyte.

Injection: Inject 1 µL of the prepared sample into the GC inlet, typically operated in splitless

mode to enhance sensitivity.

Gas Chromatography:
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Inlet Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 ml/min)

Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to

280 °C at a rate of 20 °C/min, and hold for 5 minutes.

Mass Spectrometry:

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-550

Self-Validation: The retention time of the analyte peak should match that of a certified DPT

reference standard. The obtained mass spectrum should be compared with a library spectrum

(e.g., NIST/Wiley) or the spectrum of the reference standard. Key fragment ions for DPT

include those corresponding to the dipropylaminoethyl side chain.

Toxicology and Safety
The toxicological profile of DPT in humans is not well-documented in scientific literature. There

is a report of an intoxication case involving a 19-year-old female, but detailed toxicological data

from controlled studies are lacking.[8] As with other psychedelic tryptamines, acute side effects

can include nausea, pupil dilation, and changes in perception, mood, and thought.[3] Due to its

potent psychoactive effects and limited safety data, handling of DPT should be performed with

appropriate personal protective equipment in a controlled laboratory setting.

Conclusion
N,N-Dipropyltryptamine is a potent synthetic tryptamine with a distinct pharmacological profile

centered on its agonist activity at serotonin 5-HT₂A and 5-HT₁A receptors. Its synthesis is

straightforward, and established analytical methods allow for its reliable identification. While its

psychoactive effects are of interest to the research community, a comprehensive understanding
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of its metabolism and toxicology in humans requires further investigation. This guide provides a

foundational technical overview to support ongoing and future research into this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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